Cas no 600-33-9 (2-Chloromalonic acid)

• Product Name: 2-Chloromalonic acid
• CAS No: 600-33-9
• MF: C₃H₃ClO₄
• MW: 138.50652050972
• MDL: MFCD06203262
• CID: 1032088
• PubChem ID: 11751
• Update Time: 2025-06-23

2-Chloromalonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloromalonic acid
• 2-chloropropanedioic acid
• 2-chloro-Propanedioic acid
• Chloromalonic Acid
• Propanedioic acid, chloro-
• NSC 139938
• DTXSID60208702
• AKOS006295757
• DB-355960
• 600-33-9
• SCHEMBL584638
• CHEMBL3558710
• chlormalonsaure

• MDL： MFCD06203262
• Inchi： 1S/C3H3ClO4/c4-1(2(5)6)3(7)8/h1H,(H,5,6)(H,7,8)
• InChI Key： AFXWHCJMTLWFKF-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 137.97199
• Monoisotopic Mass: 137.9719863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.751
• PSA: 74.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-Chloromalonic acid

2-Chloromalonic Acid (CAS No. 600-33-9): An Overview of Its Properties, Applications, and Recent Research

2-Chloromalonic acid (CAS No. 600-33-9) is a versatile organic compound with a wide range of applications in various fields, including chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which includes a chloro group and two carboxylic acid functionalities. The combination of these functional groups endows 2-chloromalonic acid with distinct chemical properties that make it an important reagent in both academic and industrial settings.

The molecular formula of 2-chloromalonic acid is C₃H₃ClO₄, and its molecular weight is approximately 144.5 g/mol. The compound is a white crystalline solid at room temperature and is soluble in water and many organic solvents. Its high reactivity and stability under various conditions make it a valuable intermediate in the synthesis of more complex molecules.

In the field of chemical synthesis, 2-chloromalonic acid has been extensively used as a building block for the preparation of various organic compounds. One of its key applications is in the synthesis of chiral molecules, which are crucial in pharmaceutical research due to their importance in drug efficacy and safety. Recent studies have shown that 2-chloromalonic acid can be effectively used in enantioselective transformations, leading to the production of optically active compounds with high enantiomeric excess.

Beyond its role in organic synthesis, 2-chloromalonic acid has also found applications in the development of new materials. For instance, it has been used as a precursor for the synthesis of functionalized polymers and coatings. These materials often exhibit improved mechanical properties, thermal stability, and chemical resistance, making them suitable for use in various industries, including electronics, automotive, and construction.

In the pharmaceutical industry, 2-chloromalonic acid has gained attention for its potential use in drug discovery and development. Recent research has focused on its ability to serve as a scaffold for the design of novel therapeutic agents. For example, studies have explored the use of 2-chloromalonic acid-derived compounds as inhibitors of specific enzymes involved in disease pathways. These inhibitors have shown promise in preclinical models for treating conditions such as cancer, neurodegenerative diseases, and metabolic disorders.

The environmental impact of chemicals is an increasingly important consideration in their development and use. In this context, recent research has investigated the biodegradability and environmental fate of 2-chloromalonic acid. Studies have shown that under certain conditions, this compound can be biodegraded by microorganisms, reducing its potential for long-term environmental persistence. This finding highlights the importance of sustainable chemistry practices and the development of environmentally friendly chemical processes.

Safety is another critical aspect when working with chemicals like 2-chloromalonic acid. While it is not classified as a hazardous substance under most regulatory frameworks, proper handling and storage practices are essential to ensure workplace safety. Users should follow standard laboratory protocols to minimize exposure risks and prevent accidental release into the environment.

In conclusion, 2-chloromalonic acid (CAS No. 600-33-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties make it an invaluable reagent in organic synthesis, materials science, and pharmaceutical research. Ongoing research continues to uncover new applications and improve our understanding of its behavior in different contexts. As the demand for advanced materials and therapeutic agents grows, the importance of compounds like 2-chloromalonic acid is likely to increase further.